N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide

• IUPAC Name: N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide
• InChI: InChI=1S/C14H12ClN5O3/c1-8-14(20(22)23)9(2)19(18-8)7-13(21)17-11-4-3-10(6-16)12(15)5-11/h3-5H,7H2,1-2H3,(H,17,21)
• InChI Key: KDZIUWKLSZAUAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1CC(=O)NC2=CC(=C(C=C2)C#N)Cl)C)[N+](=O)[O-]
• Molecular Formula: C14H12ClN5O3
• Molecular Weight: 333.73 g/mol

Description

N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide is not fully understood. However, it is believed to exert its anti-inflammatory and anti-tumor effects by inhibiting the activity of cyclooxygenase-2 (COX-2) and inducing apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide can inhibit the production of inflammatory cytokines and prostaglandins, resulting in reduced inflammation. It has also been found to induce apoptosis in cancer cells, leading to tumor suppression. Additionally, it has been shown to have antibacterial activity against certain strains of bacteria.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide in lab experiments is its potential as a diagnostic agent in cancer imaging. However, one of the limitations is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the research on N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide. One potential direction is to further investigate its anti-inflammatory and anti-tumor properties and explore its potential use in the treatment of inflammatory diseases and cancer. Another direction is to develop more efficient synthesis methods to overcome its low solubility and improve its usability in lab experiments. Finally, there is a need for more studies to explore its potential as a diagnostic agent in cancer imaging.

Synthesis Methods

The synthesis of N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide involves the reaction of 3-chloro-4-cyanophenyl isocyanate with 3,5-dimethyl-4-nitropyrazole-1-carboxylic acid in the presence of a base. The resulting product is then treated with acetic anhydride to obtain the final compound.

Scientific Research Applications

N-(3-chloro-4-cyanophenyl)-2-(3,5-dimethyl-4-nitropyrazol-1-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. It has been found to have anti-inflammatory, anti-tumor, and anti-bacterial properties. It has also been studied for its potential use as a diagnostic agent in cancer imaging.